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Compound of Interest

Compound Name: Ac-Ala-OH-d4

Cat. No.: B12400165

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and regulatory compliance. This
guide provides essential information for the safe handling and disposal of N-Acetyl-Alanine-d4
(Ac-Ala-OH-d4), a deuterated isotopologue of N-Acetyl-Alanine. While specific safety data for
Ac-Ala-OH-d4 is not readily available, data from its non-deuterated counterparts, N-Acetyl-DL-
alanine and N-Acetyl-L-alanine, indicate that the compound is not classified as a hazardous
substance.[1][2][3] The product information for Ac-Ala-OH-d4 also states that it is non-
hazardous for transport.[4] Nevertheless, adherence to standard laboratory safety protocols is
essential.

Physical and Chemical Properties

A summary of the known physical and chemical properties of related N-Acetyl-Alanine
compounds is provided below. This data should be considered as a general guideline for Ac-
Ala-OH-d4.
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Property Data
Appearance White, crystalline solid
Molecular Formula C5H5D4N0O3
Molecular Weight 135.16 g/mol [4]
. . 122 - 128 °C/ 251.6 - 262.4 °F (for N-Acetyl-L-
Melting Point i
alanine)
Boiling Point No information available
- The product is water soluble, and may spread in
Solubility
water systems.
Stability Stable under normal conditions.

Disposal Protocol

The following step-by-step protocol outlines the recommended procedure for the disposal of
Ac-Ala-OH-d4. This process is designed to minimize environmental impact and ensure the

safety of laboratory personnel.
o Waste Identification and Collection:

o Carefully collect all waste material, including unused product and contaminated
consumables (e.g., weighing paper, gloves), into a designated and clearly labeled waste

container.

o Avoid the generation of dust during collection. If cleaning up a spill, gently sweep or shovel
the solid material into the container.

e Waste Storage:
o Store the sealed waste container in a cool, dry, and well-ventilated area.
o Keep the container away from incompatible materials, such as strong oxidizing agents.

e Consult Institutional Guidelines:
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o Itis imperative to consult your institution's Environmental Health and Safety (EHS)
department to understand the specific disposal requirements for non-hazardous chemical
waste. Regulations can vary significantly by location.

e Arrange for Professional Disposal:

o Contact your institution's licensed chemical waste disposal contractor to arrange for the
pickup and transport of the waste container.

o While landfill disposal may be permissible in some jurisdictions for non-hazardous waste,
incineration is often the preferred method for the complete destruction of chemical
compounds.

Disposal Decision Pathway

The following diagram illustrates the logical workflow for making decisions regarding the proper
disposal of Ac-Ala-OH-d4.
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End: Proper Disposal Complete
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Caption: Logical workflow for the proper disposal of Ac-Ala-OH-d4.

First Aid Measures
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In the event of exposure, follow these first aid guidelines:

Inhalation: Move the individual to fresh air. If symptoms occur, seek medical attention.

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin
irritation occurs, get medical advice/attention.

o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical
attention if symptoms occur.

By adhering to these procedures, laboratories can ensure the safe and responsible
management of Ac-Ala-OH-d4 waste, fostering a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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